Cas no 106981-64-0 (5-Nitro-2-(1H-pyrrol-1-yl)phenol)

5-Nitro-2-(1H-pyrrol-1-yl)phenol is a nitro-substituted phenolic compound featuring a pyrrole moiety, which imparts unique chemical properties for applications in organic synthesis and material science. Its structure combines electron-withdrawing (nitro) and electron-donating (phenolic and pyrrole) groups, making it a versatile intermediate for designing heterocyclic compounds, dyes, or coordination complexes. The nitro group enhances reactivity in electrophilic substitution or reduction reactions, while the phenolic hydroxyl offers functionalization potential. This compound is particularly useful in pharmaceutical or agrochemical research as a building block for bioactive molecules. Its stability under standard conditions ensures reliable handling in laboratory settings.

5-Nitro-2-(1H-pyrrol-1-yl)phenol structure

106981-64-0 structure

Product Name:5-Nitro-2-(1H-pyrrol-1-yl)phenol

CAS No:106981-64-0

MF:C₁₀H₈N₂O₃

MW:204.18212223053

MDL:MFCD03819501

CID:3150157

PubChem ID:7303337

Update Time:2025-08-02

5-Nitro-2-(1H-pyrrol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

- 5-Nitro-2-(1H-pyrrol-1-yl)phenol
- 5-nitro-2-(1-pyrrolyl)phenol
- 5-nitro-2-pyrrol-1-ylphenol
- 5-nitro-2-pyrrol-1-yl-phenol
- MFCD03819501
- Phenol, 5-nitro-2-(1H-pyrrol-1-yl)-
- LS-07890
- STK664110
- DZDJALIVRCUNIY-UHFFFAOYSA-N
- 106981-64-0
- SCHEMBL6562050
- AKOS003393550
- SB62744
- H34482
- ALBB-024292
- CS-0316694
- MDL： MFCD03819501
- Inchi： 1S/C10H8N2O3/c13-10-7-8(12(14)15)3-4-9(10)11-5-1-2-6-11/h1-7,13H
- InChI Key： DZDJALIVRCUNIY-UHFFFAOYSA-N
- SMILES： C1(O)=CC([N+]([O-])=O)=CC=C1N1C=CC=C1

Computed Properties

Exact Mass: 204.05349212Da
Monoisotopic Mass: 204.05349212Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 71Å²

5-Nitro-2-(1H-pyrrol-1-yl)phenol Pricemore >>

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